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Compound of Interest

Compound Name: Bismuth-207

CAS No.: 13982-38-2

Cat. No.: B1239042

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health physics considerations essential

for the safe handling of Bismuth-207 (²⁰⁷Bi) in a laboratory setting. Given its long half-life and

complex decay scheme, a thorough understanding of its radiological properties and associated

risks is crucial for ensuring the safety of personnel and the environment. This document

outlines the fundamental radiological data, dose rate calculations, shielding requirements, safe

handling procedures, contamination monitoring protocols, waste disposal guidelines, and the

biological effects of this radionuclide.

Radiological Data
Bismuth-207 is a synthetic radionuclide that decays via electron capture with a long half-life,

emitting a complex spectrum of gamma rays, X-rays, and conversion and Auger electrons.[1][2]

[3]

Decay Characteristics
A summary of the key decay characteristics of Bismuth-207 is presented in Table 1.
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Parameter Value Reference

Half-life 32.9 years [1][2]

Decay Mode Electron Capture (100%) [1][2]

Daughter Product Lead-207 (²⁰⁷Pb) (Stable) [1][2]

Specific Activity 2.04 x 10¹² Bq/g (55.0 Ci/g) [4]

Table 1: Key Decay Characteristics of Bismuth-207.

Radiation Emissions
Bismuth-207 does not emit primary beta particles, but its decay results in a cascade of

photons and electrons that contribute to the radiation dose. The principal emissions are

summarized in Tables 2 and 3.

Photon Emissions

Radiation Type Energy (keV) Intensity (%)

Gamma 569.7 97.7

Gamma 1063.7 74.6

Gamma 1770.2 6.9

X-ray (Kα) 74.9 ~59

X-ray (Kβ) ~85 ~17

Table 2: Principal Photon Emissions from Bismuth-207 Decay.[1][4]

Electron Emissions

Radiation Type Energy (keV) Mean Intensity (%)

Internal Conversion 481.6 - 1047.8 Multiple discrete energies

Auger Electrons 0.5 - 12.2 High yield, low energy
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Table 3: Principal Electron Emissions from Bismuth-207 Decay.[1][4]

Dose Rate and Shielding Considerations
Effective dose management requires a clear understanding of the dose rates from Bismuth-
207 and the appropriate shielding to minimize exposure.

Dose Rate Calculations
The dose rate from a Bismuth-207 source is a combination of contributions from gamma

photons and beta-like electrons (internal conversion and Auger electrons).

Gamma Dose Rate

The gamma dose rate constant for Bismuth-207 is approximately 1.33 R/hr at 1 meter from a 1

Curie source.[5] The unshielded gamma dose rate at a given distance can be estimated using

the following formula:

Dose Rate (mrem/hr) = (Γ × A) / d²

Where:

Γ = Gamma dose constant (1330 mrem-m²/hr-Ci)

A = Activity of the source (Ci)

d = Distance from the source (m)

Beta Dose Rate

The beta dose rate to the skin from Bismuth-207 is primarily due to internal conversion

electrons. The dose rate is highly dependent on the distance from the source and any

intervening shielding. At close distances, the beta dose rate can be significant. For a 1 µCi

source over 10 cm² of skin, the beta dose rate is approximately 80 mrad/hr.[3]

Shielding
Effective shielding for Bismuth-207 requires a dual approach to attenuate both gamma and

electron emissions. A common strategy is to use a low-Z material, such as plastic or aluminum,
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to absorb the electrons, followed by a high-Z material, like lead, to attenuate the gamma rays.

This arrangement minimizes the production of bremsstrahlung X-rays from the beta particles

interacting with high-Z shielding.

Half-Value Layer (HVL) and Tenth-Value Layer (TVL)

The HVL is the thickness of a material required to reduce the radiation intensity by half, while

the TVL is the thickness required to reduce it to one-tenth. These values are energy-

dependent. Table 4 provides HVL and TVL data for the primary gamma energies of Bismuth-
207 for common shielding materials.

Energy (keV) Material HVL (cm) TVL (cm)

569 Lead 0.4 1.3

Steel 1.6 5.3

Concrete 4.8 15.7

Leaded Glass ~1.0 ~3.3

1064 Lead 0.9 3.0

Steel 2.1 6.9

Concrete 6.6 20.8

Leaded Glass ~2.2 ~7.3

1770 Lead 1.3 4.3

Steel 2.5 8.3

Concrete 8.0 26.6

Leaded Glass ~3.5 ~11.6

Table 4: Half-Value and Tenth-Value Layers for Bismuth-207 Gamma Rays.

Safe Handling and Laboratory Procedures
Adherence to strict safety protocols is paramount when working with Bismuth-207.
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General Laboratory Safety
Designated Areas: All work with Bismuth-207 should be conducted in a designated and

properly labeled radioactive materials area.

ALARA Principle: All procedures should be designed to keep radiation exposure "As Low As

Reasonably Achievable." This includes minimizing time spent near the source, maximizing

distance, and using appropriate shielding.

Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and two

pairs of disposable gloves should be worn.

Contamination Control: Work should be performed over absorbent, plastic-backed paper to

contain any spills.

Dosimetry: Personnel handling significant quantities of Bismuth-207 should wear whole-

body and extremity dosimeters (e.g., TLD badges and rings).[6]

Experimental Workflow: Laboratory Survey and
Decontamination
The following diagram illustrates a typical workflow for routine laboratory surveys and

decontamination when working with Bismuth-207.
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A typical workflow for laboratory surveys and decontamination.
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Contamination Monitoring
Regular and thorough monitoring for radioactive contamination is essential.

Instrumentation
Survey Meters: A Geiger-Müller (GM) survey meter with a pancake probe is effective for

detecting both gamma and beta radiation from Bismuth-207.[6] For more accurate dose rate

measurements, a calibrated ion chamber is recommended.

Wipe Test Analysis: A liquid scintillation counter (LSC) is the preferred method for analyzing

wipe tests for beta-emitting contamination. A gamma counter can also be used to detect the

photon emissions.

Experimental Protocols
Protocol 1: Surface Contamination Wipe Test

Preparation: Don appropriate PPE. Label a vial for each wipe sample location and a control.

Sampling: Using a filter paper or cotton swab moistened with a suitable solvent (e.g., ethanol

or water), wipe a 100 cm² area of the surface to be tested.

Control: Prepare a blank sample by moistening a wipe and placing it directly into a vial

without wiping a surface.

Analysis (LSC): Place each wipe in a scintillation vial, add scintillation cocktail, and count in

an LSC.

Analysis (Gamma Counter): Place each wipe in a test tube and count in a gamma counter.

Calculation: Convert the counts per minute (CPM) to disintegrations per minute (DPM) using

the counter's efficiency for Bismuth-207.

Action Levels: If removable contamination exceeds the established action levels (e.g., 200

dpm/100 cm² in unrestricted areas), decontaminate the area and re-survey.[1][7]

Protocol 2: Air Sampling
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Setup: Place a calibrated low-volume air sampler with a glass fiber filter in the area where

airborne contamination is suspected.

Sampling: Run the sampler for a predetermined time to collect a sufficient volume of air.

Analysis: Remove the filter and count it using a gamma spectrometer or a beta counter.

Calculation: Calculate the airborne concentration in Bq/m³ and compare it to the Derived Air

Concentration (DAC) for Bismuth-207.

Waste Disposal
Radioactive waste containing Bismuth-207 must be managed as mixed waste if it also

contains hazardous chemicals.

Segregation: Segregate radioactive waste from non-radioactive waste. Further segregate by

physical form (solid, liquid, sharps).

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the radionuclide (Bismuth-207), the activity, and the date.

Storage: Store waste in a designated, shielded, and secure area.

Disposal: Disposal must be handled by a licensed radioactive waste broker in accordance

with institutional and regulatory requirements.[8][9][10]

Biological Effects and Internal Dosimetry
The primary hazard from Bismuth-207 is from internal exposure, either through inhalation or

ingestion. Once inside the body, it can irradiate tissues and organs.

Internal Dosimetry
The Annual Limit on Intake (ALI) and Derived Air Concentration (DAC) are used to control

internal exposure. The stochastic ALI for inhalation of Bismuth-207 is 1.6 x 10⁷ Bq.

Cellular Damage Mechanisms
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The low-energy Auger electrons emitted during the decay of Bismuth-207 are particularly

damaging to cells if the radionuclide is internalized. These electrons deposit their energy over a

very short range (nanometers), leading to a high density of ionization events in close proximity

to sensitive cellular structures like DNA. This can result in complex, difficult-to-repair DNA

double-strand breaks.

The following diagram illustrates the signaling pathway initiated by DNA double-strand breaks,

a critical cellular response to radiation damage.

ATM Pathway

ATR Pathway

Cellular Outcomes

Bismuth-207 Decay
(Auger Electrons) DNA Double-Strand Break

ATM Kinase Activation

ATR Kinase Activation

CHK2 Phosphorylation p53 Activation

DNA Repair

Cell Cycle Arrest
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(Programmed Cell Death)

CHK1 Phosphorylation

Click to download full resolution via product page

DNA double-strand break signaling pathway.

Conclusion
Bismuth-207 is a valuable tool in research and drug development, but its long half-life and

complex radiation profile demand rigorous adherence to health physics principles. By

implementing the guidelines and protocols outlined in this document, researchers can work

safely with Bismuth-207, minimizing radiation exposure and ensuring a secure laboratory

environment. Continuous training, careful planning, and consistent monitoring are the

cornerstones of a successful radiation safety program for handling this and other radionuclides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#health-physics-considerations-for-handling-bismuth-207-an-in-depth-technical-guide
https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body-img#health-physics-considerations-for-handling-bismuth-207-an-in-depth-technical-guide
https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#health-physics-considerations-for-handling-bismuth-207-an-in-depth-technical-guide
https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#health-physics-considerations-for-handling-bismuth-207-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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